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Compound of Interest

Compound Name: SNIPER(ABL)-058

Cat. No.: B12297329

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of SNIPER(ABL)-058, a novel Specific and

Nongenetic IAP-dependent Protein Eraser (SNIPER), with other ABL-targeting compounds. It

focuses on the critical aspect of cross-reactivity, offering supporting data and experimental

context to inform research and development decisions.

Introduction to SNIPER(ABL)-058
SNIPER(ABL)-058 is a proteolysis-targeting chimera (PROTAC) designed to selectively induce

the degradation of the BCR-ABL fusion protein, a key driver of chronic myeloid leukemia

(CML). It achieves this by hijacking the cellular ubiquitin-proteasome system. The molecule is a

conjugate of the ABL kinase inhibitor Imatinib and a derivative of LCL161, a ligand for the

Inhibitor of Apoptosis Proteins (IAPs), connected via a polyethylene glycol (PEG) linker.[1][2]

This unique mechanism of action offers a potential therapeutic alternative to traditional kinase

inhibition, particularly in the context of drug resistance.

Mechanism of Action of SNIPER(ABL)-058
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SNIPER(ABL)-058 functions by forming a ternary complex between the BCR-ABL protein and

an IAP E3 ubiquitin ligase (such as cIAP1 or XIAP). This proximity induces the ubiquitination of

BCR-ABL, marking it for degradation by the proteasome. This event-driven pharmacology

allows for the catalytic degradation of the target protein, distinguishing it from occupancy-driven

inhibitors like Imatinib.
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Western Blot Protocol

Start:
K562 Cell Culture

Treat cells with
SNIPER(ABL)-058

(various concentrations/times)

Cell Lysis
(e.g., RIPA buffer with

protease/phosphatase inhibitors)

Protein Quantification
(e.g., BCA assay)

SDS-PAGE
(separate proteins by size)

Protein Transfer
to PVDF membrane

Blocking
(e.g., 5% non-fat milk
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Chemiluminescent Detection
(e.g., ECL substrate)

Image Acquisition and
Densitometry Analysis

End:
Quantify BCR-ABL levels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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